Cas no 2172433-39-3 (5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one)
5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one
- EN300-1586929
- 2172433-39-3
-
- Inchi: 1S/C13H12N2O2/c16-13-12-10(2-1-5-14-12)11(8-15-13)9-3-6-17-7-4-9/h1-3,5,8H,4,6-7H2,(H,15,16)
- InChI Key: FOEHZDQBFPMYDB-UHFFFAOYSA-N
- SMILES: O1CC=C(C2=CNC(C3C2=CC=CN=3)=O)CC1
Computed Properties
- Exact Mass: 228.089877630g/mol
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 51.2Ų
5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1586929-0.05g |
5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one |
2172433-39-3 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1586929-0.1g |
5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one |
2172433-39-3 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1586929-0.25g |
5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one |
2172433-39-3 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1586929-0.5g |
5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one |
2172433-39-3 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1586929-1.0g |
5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one |
2172433-39-3 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1586929-2.5g |
5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one |
2172433-39-3 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1586929-5.0g |
5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one |
2172433-39-3 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1586929-10.0g |
5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one |
2172433-39-3 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1586929-50mg |
5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one |
2172433-39-3 | 50mg |
$1261.0 | 2023-09-24 | ||
| Enamine | EN300-1586929-100mg |
5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one |
2172433-39-3 | 100mg |
$1320.0 | 2023-09-24 |
5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one
Introduction to Compound with CAS No. 2172433-39-3 and Product Name: 5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one
The compound identified by the CAS number 2172433-39-3 and the product name 5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both pyran and naphthyridine moieties, which are known for their stability and versatility in drug design.
Recent research in medicinal chemistry has highlighted the importance of 5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one as a versatile scaffold for developing novel therapeutic agents. The pyran ring in its structure contributes to its solubility and bioavailability, while the naphthyridine core provides a rich platform for further functionalization. This dual functionality makes it an attractive candidate for exploring new pharmacological pathways.
In particular, studies have demonstrated that derivatives of this compound exhibit promising activities against various biological targets. For instance, modifications to the 5-(3,6-dihydro-2H-pyran-4-yl) moiety have shown potential in inhibiting certain enzymes involved in inflammatory pathways. Additionally, the 7,8-dihydro-1,7-naphthyridin-8-one segment has been found to interact with specific receptors in a manner that could lead to the development of new treatments for neurological disorders. These findings underscore the compound's significance in ongoing drug discovery efforts.
The synthesis of 5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the naphthyridine core. This method not only enhances efficiency but also minimizes unwanted byproducts, making it a preferred choice for industrial-scale production.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with its target proteins. These studies have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives. The integration of experimental data with computational predictions has been crucial in optimizing its pharmacological properties.
The pharmacokinetic profile of 5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one has also been extensively evaluated. Preclinical studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings suggest that it could be suitable for oral administration and may exhibit a prolonged half-life upon systemic delivery. Such attributes are highly desirable in drug development as they can lead to improved patient compliance and reduced dosing frequency.
Furthermore, the compound's safety profile has been assessed through rigorous toxicological studies. Preliminary results suggest that it is well-tolerated at therapeutic doses and does not exhibit significant side effects. However, further investigations are necessary to fully characterize its long-term safety implications. These studies are essential for ensuring that it meets regulatory standards before entering clinical trials.
The potential applications of 5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one extend across multiple therapeutic areas. Researchers are exploring its efficacy in treating conditions such as cancer, inflammation-related diseases, and neurodegenerative disorders. The compound's ability to modulate key biological pathways makes it a promising candidate for developing targeted therapies that can address these complex diseases more effectively than existing treatments.
In conclusion,5-(3,6-dihydro-2H-pyran-4-ylyl)-7, 8-dihydro-l,7-naphthyridin-l0-one (CAS No.: 2172433 -39 - 3) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its synthesis, pharmacological properties, and safety profile make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in advancing drug discovery efforts across various therapeutic domains.
2172433-39-3 (5-(3,6-dihydro-2H-pyran-4-yl)-7,8-dihydro-1,7-naphthyridin-8-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)